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Compound of Interest

Compound Name: Antiviral agent 41

Cat. No.: B1202602

A comprehensive review of scientific literature and chemical databases reveals that "Antiviral
Agent 41" is not a unique, universally recognized compound. Instead, this designation appears
as a generic identifier for various distinct chemical entities across different research contexts
and commercial libraries. This ambiguity makes a consolidated, in-depth technical guide on its
cytotoxicity and initial safety profile unfeasible, as the data would pertain to multiple, unrelated
substances.

For instance, one identified "Antiviral agent 41," also referred to as compound 5, is a
diarylheptanoid isolated from the plant Alpinia officinarum.[1] This natural product has
demonstrated potential antiviral activity specifically against the influenza virus in in vitro studies.

[1]

Conversely, the term has been associated with GSK983, a compound originally developed by
GlaxoSmithKline as a broad-spectrum antiviral agent.[2][3] More recent research has identified
GSK983 as a specific inhibitor of dihydroorotate dehydrogenase (DHODH), a key enzyme in
pyrimidine biosynthesis.[2][3] Its cytotoxic effects have been evaluated against neuroblastoma
cell lines, with IC50 values ranging from nanomolar to low micromolar concentrations.[2]

In other contexts, the label "antiviral agent” followed by a number is used more broadly. For
example, research on silver nanopatrticles has alluded to their potential as antiviral agents, with
studies on their cytotoxicity showing that high concentrations can be non-toxic to certain cell
lines like NIH/3T3 mouse fibroblast cells.[4] Similarly, various natural compounds, such as the
polyphenol rosmarinic acid found in plants like Teucrium polium and Salvia multicaulis, have
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been described as having antiviral properties and are sometimes generically referenced in the
context of numbered antiviral agents.[5][6]

The lack of a consistent molecular identity for "Antiviral Agent 41" prevents the aggregation of
meaningful and reliable data for a technical whitepaper. Key information required for such a
document, including standardized cytotoxicity values (e.g., CC50), a defined safety profile from
preclinical studies (e.g., LD50), detailed experimental protocols, and specific signaling
pathways, cannot be compiled for a non-specific entity.

Therefore, researchers, scientists, and drug development professionals seeking information on
a particular antiviral compound should refer to its specific chemical name, CAS number, or
other unique identifiers to ensure the accuracy and relevance of the data they are accessing.
Without such specificity, any attempt to create a technical guide on "Antiviral Agent 41" would
be a conflation of disparate findings on unrelated molecules, leading to scientifically unsound
conclusions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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